molecular formula C7H11ClO2 B8700335 Butanoic acid, 4-chloro, 2-propenyl ester

Butanoic acid, 4-chloro, 2-propenyl ester

Cat. No.: B8700335
M. Wt: 162.61 g/mol
InChI Key: NSCJTNOFIYBWFN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Butanoic acid, 4-chloro, 2-propenyl ester is a useful research compound. Its molecular formula is C7H11ClO2 and its molecular weight is 162.61 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H11ClO2

Molecular Weight

162.61 g/mol

IUPAC Name

prop-2-enyl 4-chlorobutanoate

InChI

InChI=1S/C7H11ClO2/c1-2-6-10-7(9)4-3-5-8/h2H,1,3-6H2

InChI Key

NSCJTNOFIYBWFN-UHFFFAOYSA-N

Canonical SMILES

C=CCOC(=O)CCCCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 4-chlorobutyric acid (48 ml; 0.48 mole), allyl alcohol (200 ml) and hexane (1.2 l) p-toluenesulfonic acid (16.0 g; 0.08 mole) was added. The obtained mixture was heated for 5 hours at reflux temperature in such a way that water was simultaneously removed with Dean-Stark apparatus (Vogel's Textbook of Practical Organic Chemistry, Fourth Ed., Longman, London, 1978, p. 411). The mixture was then cooled to room temperature and shaken with 7% aqueous sodium hydrogencarbonate solution (2×500 ml). The obtained solution was dried with magnesium sulfate and after the filtration of the drying agent hexane was evaporated. The crude residue was distilled under reduced pressure 10 mbar at the temperature of 95° C. and the title compound (61.2 g; 79%) was obtained in the form of a colourless oil.
Quantity
48 mL
Type
reactant
Reaction Step One
Quantity
200 mL
Type
reactant
Reaction Step One
Quantity
1.2 L
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Yield
79%

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